(Z)-2-hexenal (Z)-2-hexenal cis-Hexenal, also known as (Z)-2-hexenal or (Z)-hex-2-en-1-al, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. cis-Hexenal is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, cis-hexenal is primarily located in the cytoplasm. cis-Hexenal exists in all eukaryotes, ranging from yeast to humans.
(2Z)-hexenal is a 2-hexenal in which the olefinic double bond has Z configuration. It has a role as a plant metabolite.
Brand Name: Vulcanchem
CAS No.: 16635-54-4
VCID: VC21021834
InChI: InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4-
SMILES: CCCC=CC=O
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol

(Z)-2-hexenal

CAS No.: 16635-54-4

Cat. No.: VC21021834

Molecular Formula: C6H10O

Molecular Weight: 98.14 g/mol

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(Z)-2-hexenal - 16635-54-4

Specification

Description cis-Hexenal, also known as (Z)-2-hexenal or (Z)-hex-2-en-1-al, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. cis-Hexenal is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, cis-hexenal is primarily located in the cytoplasm. cis-Hexenal exists in all eukaryotes, ranging from yeast to humans.
(2Z)-hexenal is a 2-hexenal in which the olefinic double bond has Z configuration. It has a role as a plant metabolite.
CAS No. 16635-54-4
Molecular Formula C6H10O
Molecular Weight 98.14 g/mol
IUPAC Name (Z)-hex-2-enal
Standard InChI InChI=1S/C6H10O/c1-2-3-4-5-6-7/h4-6H,2-3H2,1H3/b5-4-
Standard InChI Key MBDOYVRWFFCFHM-PLNGDYQASA-N
Isomeric SMILES CCC/C=C\C=O
SMILES CCCC=CC=O
Canonical SMILES CCCC=CC=O

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